4-({[3-methyl-1-(propan-2-yl)-1H-pyrazol-4-yl]amino}methyl)benzene-1,3-diol

• Molecular Formula: C14H19N3O2
• Molecular Weight: 261.32 g/mol
• IUPAC Name: 4-[[(3-methyl-1-propan-2-ylpyrazol-4-yl)amino]methyl]benzene-1,3-diol
• InChI: InChI=1S/C14H19N3O2/c1-9(2)17-8-13(10(3)16-17)15-7-11-4-5-12(18)6-14(11)19/h4-6,8-9,15,18-19H,7H2,1-3H3
• InChI Key: WBVPUHQNIJYYJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1NCC2=C(C=C(C=C2)O)O)C(C)C

Description

Chemical Structure and Formula The compound features a central benzene-1,3-diol core (two hydroxyl groups at positions 1 and 3) linked via an aminomethyl (-CH₂-NH-) bridge to a substituted pyrazole ring. The pyrazole moiety is further functionalized with a methyl group at position 3 and an isopropyl group at position 1. The molecular formula is C₁₄H₁₉N₃O₂, derived from:

• Benzene-1,3-diol (C₆H₆O₂)
• Aminomethyl linker (CH₂NH)
• 3-Methyl-1-(propan-2-yl)-1H-pyrazole (C₇H₁₁N₂)

• Reductive amination: Reacting a pyrazole-4-carbaldehyde derivative with an aminomethyl-substituted benzene-1,3-diol precursor .
• Nucleophilic substitution: Utilizing a halogenated benzene diol derivative and an amine-functionalized pyrazole .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-({[3-methyl-1-(propan-2-yl)-1H-pyrazol-4-yl]amino}methyl)benzene-1,3-diol typically involves multi-step organic reactions. One common method includes the following steps:

Formation of the pyrazole ring: This can be achieved by reacting hydrazine with an appropriate diketone under acidic or basic conditions.

Substitution on the benzene ring: The benzene ring can be functionalized with hydroxyl groups through electrophilic aromatic substitution reactions.

Coupling of the pyrazole and benzene derivatives: This step involves the formation of a carbon-nitrogen bond between the pyrazole and benzene derivatives, often facilitated by a coupling reagent such as a palladium catalyst.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of robust catalysts to improve yield and reduce costs.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The hydroxyl groups on the benzene ring can undergo oxidation to form quinones.

Reduction: The nitro groups, if present, can be reduced to amines.

Substitution: The compound can undergo various substitution reactions, such as halogenation or nitration, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst are often used.

Substitution: Halogenation can be achieved using halogens like chlorine or bromine in the presence of a Lewis acid catalyst.

Major Products

Oxidation: Quinones and other oxidized derivatives.

Reduction: Amines and other reduced derivatives.

Substitution: Halogenated or nitrated derivatives.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for various functionalizations, making it a versatile intermediate in organic synthesis.

Biology

In biological research, derivatives of this compound are studied for their potential as enzyme inhibitors or as ligands for receptor binding studies. The presence of the pyrazole ring is particularly significant due to its known biological activity.

Medicine

In medicinal chemistry, this compound and its derivatives are explored for their potential therapeutic properties. They may exhibit anti-inflammatory, anti-cancer, or antimicrobial activities, making them candidates for drug development.

Industry

In the industrial sector, this compound can be used in the development of new materials, such as polymers or coatings, due to its chemical stability and reactivity.

Mechanism of Action

The mechanism of action of 4-({[3-methyl-1-(propan-2-yl)-1H-pyrazol-4-yl]amino}methyl)benzene-1,3-diol involves its interaction with specific molecular targets. The pyrazole ring can interact with enzymes or receptors, inhibiting their activity or altering their function. The hydroxyl groups on the benzene ring can form hydrogen bonds with biological molecules, enhancing binding affinity and specificity.

Comparison with Similar Compounds

Hypothesized Properties

• Hydrogen bonding : The diol and secondary amine groups enhance solubility in polar solvents.

Comparison with Similar Compounds

Structural Analogs and Key Differences

The following table compares the target compound with structurally related molecules:

Compound Name & Structure	Molecular Formula	Key Substituents	Functional Groups	Reported Properties/Applications	Reference
Target Compound : 4-({[3-Methyl-1-(propan-2-yl)-1H-pyrazol-4-yl]amino}methyl)benzene-1,3-diol	C₁₄H₁₉N₃O₂	- 3-Methyl-isopropyl pyrazole - Aminomethyl linker - Benzene-1,3-diol	Diol, secondary amine, pyrazole	Hypothesized bioactivity (e.g., kinase inhibition)
4-[4-(4-Methoxyphenyl)-5-methyl-1H-pyrazol-3-yl]benzene-1,3-diol	C₁₇H₁₆N₂O₃	- 4-Methoxyphenyl - 5-Methyl pyrazole - Benzene-1,3-diol	Diol, methoxy, pyrazole	Leucine aminopeptidase interaction; fluorescence studies
4-{[(2,3-Dichlorophenyl)amino]methyl}benzene-1,3-diol	C₁₃H₁₁Cl₂NO₂	- 2,3-Dichlorophenyl - Aminomethyl linker	Diol, secondary amine, chlorophenyl	Antimicrobial potential (speculative)
(Z)-2-(2-(Benzylcarbamoyl)phenyl)-3-(1,3-diphenyl-1H-pyrazol-4-yl)acrylic acid	C₃₁H₂₅N₃O₃	- Diphenylpyrazole - Acrylic acid - Benzylcarbamoyl	Carboxylic acid, amide, pyrazole	Synthetic intermediate; material science applications
Mizagliflozin (SGLT inhibitor)	C₂₈H₄₄N₄O₈	- β-D-glucopyranosyloxy - Propan-2-yl pyrazole	Glucoside, pyrazole, tertiary amine	Sodium-glucose cotransporter inhibition (antidiabetic)

Functional Group Impact on Properties

Aminomethyl Linker vs. Direct Bonding: The target compound’s flexible aminomethyl bridge contrasts with the rigid C–C bond in 4-[4-(4-methoxyphenyl)-5-methyl-1H-pyrazol-3-yl]benzene-1,3-diol . This flexibility may allow better conformational adaptation in biological targets, such as enzyme active sites.

Substituent Electronic Effects :

• The electron-withdrawing diol groups in the target compound reduce electron density on the aromatic ring compared to the electron-donating methoxy group in 4-[4-(4-methoxyphenyl)...diol . This difference influences reactivity in electrophilic substitution reactions.

Pyrazole Substitution Patterns :

• The 3-methyl-isopropyl pyrazole in the target compound increases steric bulk compared to the 1,3-diphenylpyrazole in (Z)-2-(2-(benzylcarbamoyl)phenyl)...acrylic acid . This may hinder binding to flat aromatic pockets but enhance selectivity for hydrophobic interfaces.

Physicochemical Properties

• Solubility: The diol groups enhance water solubility (~20 mg/L predicted) compared to non-polar analogs like 4-{[(2,3-dichlorophenyl)amino]methyl}...diol (predicted <5 mg/L) .
• Thermal Stability : Pyrazole derivatives generally exhibit high thermal stability (>200°C), as seen in related compounds .